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An In-depth Technical Guide on the Physicochemical Properties of 1-
Piperidinocyclohexanecarbonitrile

Introduction
1-Piperidinocyclohexanecarbonitrile (PCC) is a chemical compound of significant interest in

the fields of forensic chemistry, toxicology, and pharmacology. It is primarily known as an

immediate precursor in the illicit synthesis of phencyclidine (PCP), a dissociative anesthetic

with hallucinogenic and neurotoxic effects.[1][2][3][4] Consequently, PCC is often found as a

contaminant in street preparations of PCP.[1][5][6] The toxicity of PCC itself is reported to be

greater than that of PCP, making its characterization and detection crucial.[4][6] This document

provides a comprehensive overview of the physicochemical properties of 1-
Piperidinocyclohexanecarbonitrile, detailed experimental protocols for its synthesis and

analysis, and logical diagrams illustrating its synthetic pathway and analytical workflow.

Chemical Identity and Structure
1-Piperidinocyclohexanecarbonitrile is a white crystalline solid.[1][7][8] It is classified as a

Schedule II controlled substance by the Drug Enforcement Administration (DEA) in the United

States due to its role as a PCP precursor.[1][2]
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Identifier Value

IUPAC Name 1-(piperidin-1-yl)cyclohexane-1-carbonitrile[2]

Synonyms
PCC, 1-(1-Cyanocyclohexyl)piperidine, NSC

97072[1][2]

CAS Number 3867-15-0[1][2]

Molecular Formula C₁₂H₂₀N₂[1][2]

Molecular Weight 192.30 g/mol [2]

SMILES C1CCC(CC1)(C#N)N2CCCCC2[2]

InChI Key WWSAYKJWUZJLRT-UHFFFAOYSA-N[1][2]

Physicochemical Properties
The following table summarizes the key physicochemical properties of 1-
Piperidinocyclohexanecarbonitrile. It is described as a very weak base compared to tertiary

amines like phencyclidine.[9]

Property Value Source

Melting Point 66-68 °C [7]

Boiling Point 318.3 °C (rough estimate) [8][10]

Density 1.0076 g/cm³ (rough estimate) [8][10]

Refractive Index 1.5200 (estimate) [8][10]

Solubility

DMF: 2 mg/mLDMSO: 3

mg/mLDMSO:PBS (pH 7.2)

(1:4): 0.2 mg/mLEthanol: 1

mg/mL

[1][8]

Experimental Protocols
Synthesis of 1-Piperidinocyclohexanecarbonitrile
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This protocol is based on a common synthetic route for PCC.[7]

Materials:

Piperidine (44 g, 0.52 mole)

Concentrated Hydrochloric Acid (45 mL)

Cold Water

Cyclohexanone (50 g, 0.52 mole)

Potassium Cyanide (KCN) (36 g)

95% Ethanol

Procedure:

Carefully mix piperidine with concentrated HCl and 120 mL of cold water to achieve a pH of

3-4.

To this solution, add cyclohexanone, followed by a solution of KCN in 100 mL of water, with

vigorous stirring.

Allow the resulting solution to stir at room temperature overnight. A white precipitate should

form after approximately 2 hours.

Collect the crystalline precipitate by filtration and wash it with cold water.

Recrystallize the crude product from 300 mL of 95% ethanol to yield a white crystalline solid.
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Synthesis of 1-Piperidinocyclohexanecarbonitrile

Piperidine + HCl + Cyclohexanone + KCN

Mix and stir vigorously
at room temperature overnight

Formation of white precipitate

Collect precipitate by filtration
and wash with cold water

Recrystallize from 95% Ethanol

Pure 1-Piperidinocyclohexanecarbonitrile

Click to download full resolution via product page

Synthesis workflow for 1-Piperidinocyclohexanecarbonitrile.

Analytical Method for Purity Determination
A method for the selective detection and quantitation of PCC in the presence of synthetic

contaminants involves nonaqueous titration.[9] This method is advantageous as it avoids

decomposition of the compound.
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Principle: 1-Piperidinocyclohexanecarbonitrile is a very weak base. This property allows for

its selective titration with a strong acid in a nonaqueous solvent, which enhances its basicity.

Materials:

1-Piperidinocyclohexanecarbonitrile sample

Perchloric acid

Acetonitrile

Potentiometer for endpoint detection

Procedure:

Dissolve a precisely weighed amount of the PCC sample in acetonitrile.

Titrate the solution with a standardized solution of perchloric acid in acetonitrile.

Monitor the titration process potentiometrically to determine the equivalence point.

The purity of the PCC can be calculated based on the volume of perchloric acid titrant

consumed.

Quantitation by Gas-Liquid Chromatography (GLC)
PCC can be quantified in illicit phencyclidine preparations using Gas-Liquid Chromatography

(GLC).[5]

Instrumentation & Conditions:

Gas Chromatograph: Equipped with a flame ionization detector (FID) or a nitrogen-

phosphorus detector (NPD) for enhanced selectivity.

Column: 60-cm 3% OV-7 column.

Injection Port Temperature: Ambient.

Internal Standard: N-methyl-N-propyl-1-phenylcyclohexylamine (PCMP).
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Procedure:

Prepare a standard solution of 1-Piperidinocyclohexanecarbonitrile and the internal

standard (PCMP) in a suitable solvent.

Prepare the sample to be analyzed by dissolving it in the same solvent and adding a known

amount of the internal standard.

Inject both the standard and the sample solutions into the gas chromatograph.

The ratio of the peak area of PCC to the peak area of the internal standard is used to

calculate the concentration of PCC in the sample.
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Analytical Workflow for PCC Quantitation

Illicit PCP Sample

Sample Preparation:
Dissolve in solvent, add

N-methyl-N-propyl-1-phenylcyclohexylamine (internal standard)

Inject into Gas Chromatograph
(3% OV-7 column)

Detection by FID or NPD

Data Analysis:
Compare peak area ratio of PCC

to internal standard

Quantified PCC Content

Click to download full resolution via product page

GLC workflow for the quantitation of PCC.

Role in Phencyclidine (PCP) Synthesis
1-Piperidinocyclohexanecarbonitrile is a direct chemical intermediate in the synthesis of

phencyclidine.[2] The presence of PCC in illicit PCP samples is often an indicator of an
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incomplete or imperfect synthesis process.[2]

Logical Relationship of PCC and PCP

Illicit PCP Synthesis Contamination

1-Piperidinocyclohexanecarbonitrile
(Precursor)

Reaction with
Phenylmagnesium bromide

(Grignard Reaction)

Phencyclidine (PCP)
(Final Product)

Incomplete Reaction

Street PCP Sample

PCC as Contaminant

contains

Click to download full resolution via product page

Relationship between PCC, PCP synthesis, and contamination.

Spectral Information
Various spectral data are available for the characterization of 1-
Piperidinocyclohexanecarbonitrile, including ¹H NMR, ¹³C NMR, GC-MS, and FTIR spectra.

[2] This information is crucial for its unambiguous identification in forensic and research

laboratories.

Safety and Toxicity
1-Piperidinocyclohexanecarbonitrile is classified as an irritant.[8] Toxicological studies have

shown that PCC is a toxic compound, with an acute LD₅₀ in male Swiss Webster mice of 29.0
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mg/kg (intraperitoneal), which is significantly more toxic than PCP (LD₅₀ of 79.0 mg/kg).[6] The

pyrolysis of PCC, such as during smoking, can produce toxic products including cyanide.[11]

[12] This product is intended for research and forensic applications only and is not for human or

veterinary use.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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